Cas no 64418-91-3 (2-Benzofurancarboxaldehyde,5-hydroxy-)
64418-91-3 structure
Product Name:2-Benzofurancarboxaldehyde,5-hydroxy-
CAS No:64418-91-3
MF:C9H6O3
MW:162.142142772675
CID:499895
PubChem ID:23467381
Update Time:2025-04-19
2-Benzofurancarboxaldehyde,5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxaldehyde,5-hydroxy-
- SCHEMBL11403521
- 5-hydroxybenzofuran-2-carbaldehyde
- 5-HYDROXY-1-BENZOFURAN-2-CARBALDEHYDE
- 64418-91-3
-
- Inchi： 1S/C9H6O3/c10-5-8-4-6-3-7(11)1-2-9(6)12-8/h1-5,11H
- InChI Key： LHWMCHLOKJUANF-UHFFFAOYSA-N
- SMILES： O1C(C=O)=CC2C=C(C=CC1=2)O
Computed Properties
- Exact Mass: 162.03168
- Monoisotopic Mass: 162.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.4A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 50.44
2-Benzofurancarboxaldehyde,5-hydroxy- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
64418-91-3 (2-Benzofurancarboxaldehyde,5-hydroxy-) Related Products
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